Cas no 30117-05-6 (2,4-Pyrimidinediamine,6-chloro-N2-methyl-)
30117-05-6 structure
Product Name:2,4-Pyrimidinediamine,6-chloro-N2-methyl-
CAS No:30117-05-6
MF:C5H7ClN4
MW:158.58887887001
CID:319505
PubChem ID:261127
Update Time:2025-04-19
2,4-Pyrimidinediamine,6-chloro-N2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine,6-chloro-N2-methyl-
- 1,2-diphenylindole-3-carbaldehyde
- 6-chloro-N2-methyl-pyrimidine-2,4-diamine
- 6-Chloro-N~2~-methylpyrimidine-2,4(1H,3H)-diimine
- NSC-93034
- NSC93034
- SCHEMBL12106760
- DTXSID60952531
- 30117-05-6
-
- Inchi: 1S/C5H7ClN4/c1-8-5-9-3(6)2-4(7)10-5/h2H,1H3,(H3,7,8,9,10)
- InChI Key: BSFBUEBSAVYQQR-UHFFFAOYSA-N
- SMILES: ClC1C=C(N)N=C(N=1)NC
Computed Properties
- Exact Mass: 158.03600
- Monoisotopic Mass: 158.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- Density: 1.447
- Boiling Point: 361.4°C at 760 mmHg
- Flash Point: 172.4°C
- Refractive Index: 1.675
- PSA: 63.83000
- LogP: 1.40810
2,4-Pyrimidinediamine,6-chloro-N2-methyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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